Cas no 3397-32-8 (Z-Phe-OSu)

Z-Phe-OSu structure
Z-Phe-OSu structure
Product Name:Z-Phe-OSu
CAS No:3397-32-8
MF:C21H20N2O6
MW:396.393305778503
MDL:MFCD00053549
CID:309921
PubChem ID:12876457
Update Time:2025-04-19

Z-Phe-OSu Chemical and Physical Properties

Names and Identifiers

    • L-Phenylalanine,N-[(phenylmethoxy)carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester
    • (2,5-dioxopyrrolidin-1-yl) 3-phenyl-2-(phenylmethoxycarbonylamino)propanoate
    • Z-L-Phe-OSu
    • Z-PHE-OSU
    • Cbz-L-Phe-OSu
    • Cbz-L-Phe-OSuc
    • EINECS 222-254-3
    • Z-L-Phe-OH N-succinimidyl ester
    • Z-Phe-ONSu
    • SCHEMBL5689118
    • AKOS016369135
    • MOJNKVWQJKPXCT-KRWDZBQOSA-N
    • N-alpha-BenZyloxycarbonyl-L-phenylalanine succinimidyl ester (CbZ-L-Phe-OSu)
    • F10850
    • NS00049324
    • 2,5-dioxopyrrolidin-1-yl ((benzyloxy)carbonyl)-L-phenylalaninate
    • ZPheOSu
    • 2,5-DIOXOPYRROLIDIN-1-YL (2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}-3-PHENYLPROPANOATE
    • AS-46896
    • 3397-32-8
    • n-benzyloxycarbonylphenylalanine n-hydroxysuccinimide ester
    • (S)-2,5-Dioxopyrrolidin-1-yl 2-(((benzyloxy)carbonyl)amino)-3-phenylpropanoate
    • CS-0451371
    • MFCD00053549
    • STL466200
    • 2,5-dioxopyrrolidin-1-yl N-[(benzyloxy)carbonyl]-L-phenylalaninate
    • Carbamic acid,[(1S)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxo-1-(phenylmethyl)ethyl]-,phenylmethyl ester
    • Z-Phe-OSu
    • MDL: MFCD00053549
    • Inchi: 1S/C21H20N2O6/c24-18-11-12-19(25)23(18)29-20(26)17(13-15-7-3-1-4-8-15)22-21(27)28-14-16-9-5-2-6-10-16/h1-10,17H,11-14H2,(H,22,27)/t17-/m0/s1
    • InChI Key: MOJNKVWQJKPXCT-KRWDZBQOSA-N
    • SMILES: O(C([C@H](CC1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 396.13200
  • Monoisotopic Mass: 396.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 10
  • Complexity: 594
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102A^2
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.35
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.617
  • PSA: 102.01000
  • LogP: 2.46010

Z-Phe-OSu Security Information

  • Storage Condition:-15°C

Z-Phe-OSu Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P998460-50mg
Z-Phe-OSu
3397-32-8
50mg
$ 50.00 2022-06-03
TRC
P998460-100mg
Z-Phe-OSu
3397-32-8
100mg
$ 65.00 2022-06-03
TRC
P998460-500mg
Z-Phe-OSu
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500mg
$ 80.00 2022-06-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D915540-5g
(2,5-dioxopyrrolidin-1-yl) 3-phenyl-2-(phenylmethoxycarbonylamino)propanoate
3397-32-8 95%
5g
¥450.00 2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D915540-1g
(2,5-dioxopyrrolidin-1-yl) 3-phenyl-2-(phenylmethoxycarbonylamino)propanoate
3397-32-8 95%
1g
¥135.00 2022-01-14
Ambeed
A997156-5g
(S)-2,5-Dioxopyrrolidin-1-yl 2-(((benzyloxy)carbonyl)amino)-3-phenylpropanoate
3397-32-8 98%
5g
$26.0 2024-04-15
Ambeed
A997156-25g
(S)-2,5-Dioxopyrrolidin-1-yl 2-(((benzyloxy)carbonyl)amino)-3-phenylpropanoate
3397-32-8 98%
25g
$90.0 2024-04-15
Ambeed
A997156-100g
(S)-2,5-Dioxopyrrolidin-1-yl 2-(((benzyloxy)carbonyl)amino)-3-phenylpropanoate
3397-32-8 98%
100g
$287.0 2024-04-15
abcr
AB260348-5 g
N-alpha-Benzyloxycarbonyl-L-phenylalanine succinimidyl ester; .
3397-32-8
5g
€89.40 2022-06-11
abcr
AB260348-25 g
N-alpha-Benzyloxycarbonyl-L-phenylalanine succinimidyl ester; .
3397-32-8
25g
€180.60 2022-06-11

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